8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione
CAS No.: 578001-45-3
Cat. No.: VC7776916
Molecular Formula: C25H35N7O3
Molecular Weight: 481.601
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 578001-45-3 |
|---|---|
| Molecular Formula | C25H35N7O3 |
| Molecular Weight | 481.601 |
| IUPAC Name | 8-[(4-benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C25H35N7O3/c1-27-23-22(24(33)28(2)25(27)34)32(13-12-29-14-16-35-17-15-29)21(26-23)19-31-10-8-30(9-11-31)18-20-6-4-3-5-7-20/h3-7H,8-19H2,1-2H3 |
| Standard InChI Key | UCPPQVZOICBVJC-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)CC4=CC=CC=C4)CCN5CCOCC5 |
Introduction
The compound 8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione is a complex purine derivative featuring a benzylpiperazine moiety and a morpholinylethyl group. This structure suggests potential biological activities, particularly in pharmacology. The compound's molecular formula is not explicitly mentioned in the available literature, but a similar compound, 8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(2-phenylethyl)purine-2,6-dione, has a molecular formula of C27H32N6O2. For the compound , the molecular formula is inferred to be C25H35N7O based on its structure .
Synthesis
The synthesis of purine derivatives typically involves multi-step organic reactions. While specific synthesis details for 8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione are not available, similar compounds are often synthesized by reacting purine precursors with appropriate functional groups in alcoholic solvents.
Biological Activities
Compounds with similar structures to 8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione exhibit a range of biological activities. These include interactions with enzymes and receptors, which are crucial for understanding their pharmacological profiles. For instance, purine derivatives can modulate neurotransmitter activity or inhibit specific enzymes .
Comparison with Similar Compounds
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 7-Benzyl-1-(2-cyclohexylethyl)-8-(1,4-diazepan-1-yl)-3-methylpurine-2,6-dione | Benzyl and diazepan moieties | Antitumor |
| 8-(1,4-Diazepan-1-yl)-3-methylpurine-2,6-dione | Diazepan substitution | Neurotransmitter modulation |
| 7-Benzyl-8-(3-benzylpiperazin-1-yl)-1,3-dimethylpurine-2,6-dione | Additional benzyl substitution | Dipeptidyl peptidase IV inhibition |
These compounds highlight the diverse biological activities achievable through variations in purine derivatives' substituents.
Safety and Handling
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